6-Azido-d-lysine
Overview
Description
6-Azido-d-lysine is a useful research compound. Its molecular formula is C6H12N4O2 and its molecular weight is 172.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Protein Labeling and Modification :
- Nguyen et al. (2009) demonstrated the efficient, site-specific incorporation of N6-[(2-azidoethoxy)carbonyl]-L-lysine, containing an azido group, into recombinant proteins in Escherichia coli. This method allows for the site-specific labeling of recombinant proteins and may be combined with other methods of introducing unnatural amino acids into proteins as well as with chemically orthogonal methods of protein labeling (Nguyen et al., 2009).
Solid-Phase Peptide Synthesis :
- Johannes and Brimble (2013) developed an efficient synthesis of an azido precursor to the modified amino acid (2S,5R)-6-azido-5-hydroxylysine, which can be used in solid-phase peptide synthesis. This enables access to proteins containing large quantities of post-translationally modified lysine, such as collagens (Johannes & Brimble, 2013).
Enzyme Flexibility and Reaction Mechanisms :
- Maity et al. (2015) explored the reaction of lysine 5,6-aminomutase with pyridoxal-5′-phosphate-N-oxide, highlighting the enzyme's flexibility toward cofactor analogs. This research provides insights into enzyme mechanisms involving lysine derivatives (Maity et al., 2015).
Gene and Drug Co-Delivery Systems :
- Ma et al. (2013) developed a new cyclodextrin derivative containing poly(L-lysine) dendrons for gene and drug co-delivery. This approach shows potential in the combinatorial delivery of nucleic acid and lipophilic anticancer drugs without a complicated micellization process (Ma et al., 2013).
Biodegradation and Antimicrobial Activity :
- Yoshida and Nagasawa (2003) highlighted the antimicrobial activity and stability of ε-Poly-l-lysine, which is produced industrially in Japan as a food additive. This study emphasizes the significance of lysine derivatives in microbial production and biodegradation (Yoshida & Nagasawa, 2003).
Properties
IUPAC Name |
(2R)-2-amino-6-azidohexanoic acid | |
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InChI |
InChI=1S/C6H12N4O2/c7-5(6(11)12)3-1-2-4-9-10-8/h5H,1-4,7H2,(H,11,12)/t5-/m1/s1 | |
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InChI Key |
HTFFMYRVHHNNBE-RXMQYKEDSA-N | |
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Canonical SMILES |
C(CCN=[N+]=[N-])CC(C(=O)O)N | |
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Isomeric SMILES |
C(CCN=[N+]=[N-])C[C@H](C(=O)O)N | |
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Molecular Formula |
C6H12N4O2 | |
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Molecular Weight |
172.19 g/mol | |
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